![molecular formula C16H11BrN2O4S B4537963 5-[(5-bromo-2-thienyl)methylene]-1-(2-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4537963.png)
5-[(5-bromo-2-thienyl)methylene]-1-(2-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
Description
Pyrimidine derivatives, including thieno[2,3-d]pyrimidines, are a class of nitrogen-containing heterocyclic compounds that have been extensively studied for their diverse range of biological activities and applications in pharmaceutical chemistry. The compound of interest likely shares these characteristics, making it a candidate for various scientific explorations.
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves multi-step reactions, including alkylation, cyclization, and nucleophilic substitution reactions. For example, a synthetic method for related compounds has been established through reactions such as bromination, cross-coupling, and deprotection steps to yield pyrimidine derivatives with specific substituents (Hou et al., 2016).
Molecular Structure Analysis
Molecular structure analysis of pyrimidine derivatives, including X-ray crystallography, has revealed details about their conformation, bond lengths, and angles, which are critical for understanding their chemical behavior and interactions. Isostructural analysis provides insights into the polarization of electronic structures and the impact of substituents on the overall molecular architecture (Trilleras et al., 2009).
Chemical Reactions and Properties
Pyrimidine derivatives undergo various chemical reactions, including nucleophilic substitution, Vilsmeier-Haack reaction, bromination, and nitration, leading to a wide array of functionalized compounds. These reactions are pivotal for the derivatization and exploration of pyrimidine compounds for different scientific and pharmaceutical applications (Hirota et al., 1990).
properties
IUPAC Name |
(5Z)-5-[(5-bromothiophen-2-yl)methylidene]-1-(2-methoxyphenyl)-1,3-diazinane-2,4,6-trione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN2O4S/c1-23-12-5-3-2-4-11(12)19-15(21)10(14(20)18-16(19)22)8-9-6-7-13(17)24-9/h2-8H,1H3,(H,18,20,22)/b10-8- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHUKKNGGCMZBPN-NTMALXAHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C(=O)C(=CC3=CC=C(S3)Br)C(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1N2C(=O)/C(=C\C3=CC=C(S3)Br)/C(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-5-[(5-bromothiophen-2-yl)methylidene]-1-(2-methoxyphenyl)-1,3-diazinane-2,4,6-trione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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